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Compound of Interest

Compound Name: 2-(Benzyloxy)ethanol

Cat. No.: B1666784 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-(Benzyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Benzyloxy)ethanol, also known as benzyl cellosolve or ethylene glycol monobenzyl ether,

is a versatile organic compound with the chemical formula C₉H₁₂O₂.[1] It is characterized as a

colorless liquid with a faint, rose-like odor.[2][3][4] This ether alcohol serves as a high-boiling

solvent and a valuable intermediate in various industrial and research applications.[1][2][4] Its

utility spans the formulation of paints, coatings, lacquers, inks, and resins, where it enhances

performance and stability.[1][2][4] In the pharmaceutical and cosmetic industries, it is employed

in the synthesis of more complex molecules and as a solvent or emulsifier.[1] This guide

provides a comprehensive overview of the core physical properties of 2-(Benzyloxy)ethanol,
presenting key data for research and development applications.

Data Presentation: Physical Properties
The fundamental physical characteristics of 2-(Benzyloxy)ethanol are summarized in the table

below. These values have been compiled from various chemical data sources and are essential

for handling, process design, and safety assessments.
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Property Value Units Conditions

Molecular Formula C₉H₁₂O₂ - -

Molecular Weight 152.19 g/mol -

Appearance
Colorless transparent

liquid
- Ambient

Odor Faint, rose-like - -

Boiling Point 256 - 265 °C at 760 mmHg

Melting Point < -75 °C -

Density 1.071 g/mL at 25 °C

1.064 g/cm³ at 20 °C

Refractive Index 1.521 - 1.5233 nD at 20 °C

Flash Point 110 - 130 °C Closed Cup

Vapor Pressure 0.02 mmHg -

7.3 hPa at 25 °C

Vapor Density 5.25 - (Air = 1)

Water Solubility 4.282 g/L at 23 °C

Solubility

Soluble in alcohol,

ether, chloroform,

methanol

- -

Data compiled from sources:[1][2][3][4][5][6][7][8][9][10][11]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the determination of the physical properties

of 2-(Benzyloxy)ethanol are not extensively published, as these properties are typically

determined using well-established, standardized laboratory methods. The values cited in
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chemical handbooks and safety data sheets are generated through these standard techniques,

such as:

Boiling Point: Determined by distillation at atmospheric pressure (e.g., ASTM D1078).

Melting Point: Assessed using a capillary tube method with a melting point apparatus.

Density: Measured using a pycnometer or a digital density meter.

Refractive Index: Measured using an Abbe refractometer at a specified temperature (typically

20°C).

Flash Point: Determined using standardized closed-cup (e.g., Pensky-Martens) or open-cup

apparatus.

For drug development and regulatory submissions, these analyses would be performed under

controlled laboratory conditions following compendial methods (e.g., from USP, EP) or internal,

validated standard operating procedures (SOPs).

Logical Workflow Visualization
While signaling pathways are not applicable to the physical properties of a chemical

compound, the following diagram illustrates a generalized logical workflow for the physical and

chemical characterization of a research substance like 2-(Benzyloxy)ethanol.
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Phase 1: Initial Identification

Phase 2: Physical Property Determination

Phase 3: Safety & Application Assessment

Compound Synthesis
or Procurement

Purity Assessment
(e.g., GC, HPLC)

Structural Confirmation
(e.g., NMR, MS)

Determine Basic Properties
(Appearance, Odor)

Measure Thermodynamic Properties
(BP, MP, Vapor Pressure)

Measure Physical Constants
(Density, Refractive Index)

Assess Solubility Profile
(Aqueous & Organic)

Determine Safety Parameters
(Flash Point, Toxicity)

Application-Specific Testing
(e.g., Solvent Efficacy)

Technical Data Sheet
Compilation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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